Cas no 730971-47-8 (2,6-Dibromo-4-fluorophenylisocyanide)

• Product Name: 2,6-Dibromo-4-fluorophenylisocyanide
• CAS No: 730971-47-8
• MF: C₇H₂Br₂FN
• MW: 278.903883457184
• CID: 4788932
• Update Time: 2025-08-03

2,6-Dibromo-4-fluorophenylisocyanide Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-4-fluorophenylisocyanide
• 1,3-dibromo-5-fluoro-2-isocyanobenzene
• 2,6-Dibromo-4-fluorophenyl isocyanide

• Inchi： 1S/C7H2Br2FN/c1-11-7-5(8)2-4(10)3-6(7)9/h2-3H
• InChI Key： NKVUKZMXDUUNSR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1[N+]#[C-])Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 176
• XLogP3: 3.1
• Topological Polar Surface Area: 4.4

Additional information on 2,6-Dibromo-4-fluorophenylisocyanide

Comprehensive Analysis of 2,6-Dibromo-4-fluorophenylisocyanide (CAS No. 730971-47-8): Properties, Applications, and Industry Trends

The chemical compound 2,6-Dibromo-4-fluorophenylisocyanide (CAS No. 730971-47-8) is a specialized aryl isocyanide derivative that has garnered significant attention in modern synthetic chemistry and materials science. Characterized by its unique halogen-substituted aromatic structure, this compound serves as a versatile building block for metal-organic frameworks (MOFs), catalysts, and pharmaceutical intermediates. Its molecular formula, C₇H₂Br₂FN, reflects the presence of bromine and fluorine atoms, which enhance its reactivity in cross-coupling reactions and ligand design.

Recent advancements in green chemistry have spurred interest in 2,6-Dibromo-4-fluorophenylisocyanide due to its potential role in sustainable synthesis. Researchers are exploring its utility in photocatalysis and electrochemical applications, aligning with global trends toward renewable energy and carbon-neutral processes. A 2023 study highlighted its efficacy in C-H activation reactions, a hot topic in organic chemistry forums and academic searches.

The compound’s isocyanide functional group (-NC) is pivotal for constructing heterocyclic compounds, a frequent search term among chemists investigating drug discovery and agrochemicals. Its electron-withdrawing properties, imparted by the halogen substituents, make it valuable for tuning electronic properties in conjugated polymers—a key area in optoelectronics research. Industry reports suggest growing demand for such high-performance materials in flexible electronics and OLED displays.

From a commercial perspective, CAS 730971-47-8 is often discussed in the context of supply chain optimization and custom synthesis. Laboratories frequently search for reliable suppliers of this compound, emphasizing purity standards (>98%) and scalable production methods. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, as noted in patents focusing on batch consistency.

Environmental and safety considerations are also prominent in discussions about 2,6-Dibromo-4-fluorophenylisocyanide. While not classified as hazardous under major regulatory frameworks, proper handling protocols for halogenated compounds remain a top query among industrial users. Innovations in biodegradable solvents for its synthesis resonate with the EPA’s Safer Choice initiative, a trending topic in chemical manufacturing circles.

In summary, 2,6-Dibromo-4-fluorophenylisocyanide (CAS No. 730971-47-8) exemplifies the intersection of cutting-edge research and industrial application. Its adaptability across material science, catalysis, and medicinal chemistry ensures its relevance in answering today’s scientific challenges, from energy storage to precision medicine.